Cas no 266360-50-3 (2-Acetamido-3-(2,6-difluorophenyl)propanoic acid)

• Product Name: 2-Acetamido-3-(2,6-difluorophenyl)propanoic acid
• CAS No: 266360-50-3
• MF: C₁₁H₁₁F₂NO₃
• MW: 243.206750154495
• CID: 1036757
• PubChem ID: 52987802
• Update Time: 2025-05-23

2-Acetamido-3-(2,6-difluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Acetamido-3-(2,6-difluorophenyl)propanoic acid
• (R)-2-Acetylamino-3-(2,6-difluoro-phenyl)-propionic acid
• AK128285
• KB-227198
• MolPort-009-199-228
• N-ACETYL-3-(2,6-DIFLUORO-PHENYL)-DL-ALANINE
• DTXSID90680971
• 266360-50-3
• 3-(2,6-DIFLUOROPHENYL)-2-ACETAMIDOPROPANOIC ACID
• DB-338045
• DB-012353
• 2-acetaMido-3-(2,6-difluorophenyl)propaNAic acid
• AKOS013465847
• (R)-2-Acetylamino-3-(2,6-difluorophenyl)-propionic acid
• N-Acetyl-2,6-difluorophenylalanine
• 2-Acetamido-3-(2,6-difluorophenyl)propanoicacid

• MDL： MFCD00483633
• Inchi： 1S/C11H11F2NO3/c1-6(15)14-10(11(16)17)5-7-8(12)3-2-4-9(7)13/h2-4,10H,5H2,1H3,(H,14,15)(H,16,17)
• InChI Key： SOVRNHLRLBIHRI-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1CC(C(=O)O)NC(C)=O)F

Computed Properties

• Exact Mass: 243.07100
• Monoisotopic Mass: 243.07069954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 69.89000
• LogP: 1.93690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Acetamido-3-(2,6-difluorophenyl)propanoic acid

Introduction to 2-Acetamido-3-(2,6-difluorophenyl)propanoic acid (CAS No. 266360-50-3)

2-Acetamido-3-(2,6-difluorophenyl)propanoic acid (CAS No. 266360-50-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of amino acids and is characterized by the presence of an acetamido group and a 2,6-difluorophenyl substituent. These features contribute to its distinct chemical and biological properties, making it a valuable candidate for various research and development activities.

The molecular formula of 2-Acetamido-3-(2,6-difluorophenyl)propanoic acid is C₁₁H₁₁F₂N₂O₂, with a molecular weight of approximately 245.21 g/mol. The compound is a white crystalline solid at room temperature and is soluble in water and polar organic solvents such as methanol and dimethyl sulfoxide (DMSO). Its solubility characteristics make it suitable for various experimental protocols, including in vitro assays and in vivo studies.

In recent years, 2-Acetamido-3-(2,6-difluorophenyl)propanoic acid has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its role as a modulator of protein-protein interactions (PPIs). PPIs are critical for numerous biological processes, including signal transduction, cell cycle regulation, and apoptosis. By targeting specific PPIs, this compound can potentially interfere with disease-causing pathways, offering new therapeutic strategies for conditions such as cancer and neurodegenerative disorders.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the binding affinity of 2-Acetamido-3-(2,6-difluorophenyl)propanoic acid to a specific protein involved in cancer cell proliferation. The researchers used surface plasmon resonance (SPR) and isothermal titration calorimetry (ITC) techniques to demonstrate that the compound binds with high affinity to the target protein, thereby inhibiting its function. This finding suggests that 2-Acetamido-3-(2,6-difluorophenyl)propanoic acid could be further optimized to develop more potent and selective inhibitors for cancer therapy.

Beyond its potential as a therapeutic agent, 2-Acetamido-3-(2,6-difluorophenyl)propanoic acid has also been explored for its use in chemical biology research. Its unique structure allows it to serve as a valuable tool compound for probing cellular processes and validating biological hypotheses. For instance, researchers have utilized this compound to study the role of specific amino acid residues in protein folding and stability. By incorporating 2-Acetamido-3-(2,6-difluorophenyl)propanoic acid into model peptides, they were able to gain insights into the structural dynamics of proteins under different conditions.

The synthesis of 2-Acetamido-3-(2,6-difluorophenyl)propanoic acid involves several well-established organic chemistry techniques. One common approach is the coupling of 2,6-difluorophenylalanine with acetamide using coupling reagents such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). The resulting product can then be purified using column chromatography or recrystallization methods. The synthetic route is highly reproducible and can be scaled up for large-scale production if required.

In terms of safety and handling, 2-Acetamido-3-(2,6-difluorophenyl)propanoic acid should be stored in a cool, dry place away from direct sunlight and sources of heat. It is important to handle the compound with appropriate personal protective equipment (PPE), including gloves and safety goggles, to prevent skin contact and inhalation. While it is not classified as a hazardous material under current regulations, it is advisable to follow standard laboratory safety protocols when working with this compound.

The future prospects for 2-Acetamido-3-(2,6-difluorophenyl)propanoic acid are promising. Ongoing research aims to optimize its pharmacological properties through structural modifications and evaluate its efficacy in preclinical models of disease. Additionally, there is growing interest in exploring its potential as a scaffold for developing new classes of drugs with improved therapeutic profiles.

In conclusion, 2-Acetamido-3-(2,6-difluorophenyl)propanoic acid (CAS No. 266360-50-3) is a versatile compound with significant potential in both academic research and pharmaceutical development. Its unique chemical structure and biological activity make it an attractive candidate for further investigation and optimization. As research in this area continues to advance, it is likely that new applications and therapeutic opportunities will emerge.